Cas no 121924-06-9 ([(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,6E,10E,14S)-14-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,6,10,14-tetramethylhexadeca-2,6,10,15-tetraenoate)

• Product Name: [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,6E,10E,14S)-14-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,6,10,14-tetramethylhexadeca-2,6,10,15-tetraenoate
• CAS No: 121924-06-9
• MF: C₃₈H₆₂O₁₈
• MW: 806.888094425201
• CID: 212447
• Update Time: 2024-02-28

[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,6E,10E,14S)-14-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,6,10,14-tetramethylhexadeca-2,6,10,15-tetraenoate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-[(2E,6E,10E,14S)-14-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraenoate](9CI)
• b-D-Glucopyranose,1-[(2E,6E,10E,14S)-14-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2,6,1...
• b-D-Glucopyranose,1-[(2E,6E,10E,14S)-14-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2,6,10,14-tetramethyl-2,6,10,15-hexa
• Capsianside V
• b-D-Glucopyranose, 1-[14-[(2-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraenoate],[14S-(2E,6E,10E,14R*)]-
• Capsianoside IV
• (2E,6E,10E,14S)-14-[2-O-(β-D-Glucopyranosyl)-β-D-glucopyranosyloxy]-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraenoic acid β-D-glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,6E,10E,14S)-14-[(2S,3R,4S,5S,6R)-
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,6E,10E,14S)-14-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,6,10,14-tetramethylhexadeca-2,6,10,15-tetraenoate

• Inchi： 1S/C38H62O18/c1-6-38(5,56-37-33(30(47)27(44)24(18-41)53-37)54-35-31(48)28(45)25(42)22(16-39)51-35)15-9-13-20(3)11-7-10-19(2)12-8-14-21(4)34(50)55-36-32(49)29(46)26(43)23(17-40)52-36/h6,10,13-14,22-33,35-37,39-49H,1,7-9,11-12,15-18H2,2-5H3/b19-10+,20-13+,21-14+/t22-,23-,24-,25-,26-,27-,28+,29+,30+,31-,32-,33-,35+,36+,37+,38-/m1/s1
• InChI Key： PEBXEFDYXAMRFP-PXVVZUKCSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](O[C@@](C=C)(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 56
• Rotatable Bond Count: 20
• Complexity: 1340
• Topological Polar Surface Area: 295

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Sophorolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Sophorolipids